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Compound of Interest

Compound Name: 4-Chloroindoline

CAS No.: 41910-64-9

Cat. No.: B1352058

Get Quote

An In-Depth Technical Guide to 4-Chloroindoline for Advanced Research

Authored by: A Senior Application Scientist
Foreword: This guide serves as a comprehensive technical resource for researchers, medicinal

chemists, and professionals in drug development. It moves beyond basic data to provide a

deeper understanding of 4-Chloroindoline, a key heterocyclic building block. Our focus is on

the practical application of its physicochemical properties, synthesis, characterization, and safe

handling, grounded in established scientific principles and methodologies.

Core Physicochemical & Structural Properties
4-Chloroindoline is a substituted indoline molecule, a bicyclic structure composed of a

benzene ring fused to a five-membered nitrogen-containing ring. The presence of a chlorine

atom at the 4-position of the benzene ring significantly influences its electronic properties and

reactivity, making it a valuable intermediate in organic synthesis.

The fundamental identifiers and properties of 4-Chloroindoline are summarized below for

quick reference.
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Property Value Source(s)

Molecular Formula C₈H₈ClN [1][2]

Molecular Weight 153.61 g/mol [1][2]

IUPAC Name 4-chloro-2,3-dihydro-1H-indole [2]

CAS Number 41910-64-9 [1][2]

Canonical SMILES C1CNC2=C1C(=CC=C2)Cl [2]

These core data points are the foundation for all quantitative experimental work, from reaction

stoichiometry to analytical characterization. The molecular weight, for instance, is critical for

converting mass to moles, while the SMILES string is essential for computational modeling and

database searches.

Synthesis of 4-Chloroindoline: A Practical Workflow
A common and reliable method for the synthesis of 4-Chloroindoline is the reduction of 4-

chloroindole. This transformation targets the C2-C3 double bond within the pyrrole ring of the

indole scaffold, saturating it to form the indoline structure. Sodium cyanoborohydride

(NaBH₃CN) in acetic acid is a frequently used reagent system for this specific reduction.

The choice of sodium cyanoborohydride is deliberate; it is a milder reducing agent than sodium

borohydride (NaBH₄) and is stable in acidic conditions. Acetic acid serves as both the solvent

and the proton source, which is necessary for the reduction mechanism. The reaction proceeds

selectively at the indole double bond without affecting the aromatic ring or the chloro-

substituent.

Experimental Protocol: Synthesis via Reduction
Dissolution: Dissolve 4-chloroindole (1.0 eq) in glacial acetic acid in a round-bottom flask.

Reagent Addition: To this solution, add sodium cyanoborohydride (2.0 eq) in portions at room

temperature. The portion-wise addition helps to control the reaction rate and any potential

exotherm.
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Reaction Monitoring: Stir the mixture at room temperature for approximately 2 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC) to confirm the

consumption of the starting material.

Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing a

cold aqueous solution of sodium hydroxide (e.g., 2 M NaOH). This step neutralizes the acetic

acid and quenches any remaining reducing agent.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product into

an organic solvent such as dichloromethane (CH₂Cl₂). Perform the extraction three times to

ensure maximum recovery.

Purification: Combine the organic layers, wash with saturated brine to remove residual water

and inorganic salts, and then dry over anhydrous magnesium sulfate (MgSO₄).

Isolation: Filter off the drying agent and concentrate the organic solution under reduced

pressure to yield the crude 4-chloroindoline product. Further purification can be achieved

via column chromatography if necessary.[3]

Synthesis Workflow Diagram
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Functionalization Reactions

Derivative Classes

4-Chloroindoline

N-Acylation N-Alkylation Aromatic Cross-Coupling
(at C4-Cl)

N-Acyl Derivatives
(Amides)

N-Alkyl/Aryl Derivatives
(Tertiary Amines)

4-Substituted Indolines
(Biaryls, etc.)

Bioactive Molecules &
Compound Libraries

Click to download full resolution via product page

Caption: Synthetic utility of 4-Chloroindoline in generating diverse derivatives.

Safety, Handling, and Storage
Proper handling of 4-Chloroindoline is essential to ensure laboratory safety. Based on GHS

classifications, this compound presents several hazards.

GHS Hazard Classification
Acute Toxicity, Oral (Harmful): Harmful if swallowed. [2]* Skin Irritation: Causes skin irritation.

[2]* Eye Irritation: Causes serious eye irritation. [2]* Respiratory Irritation: May cause

respiratory irritation. [2]

Recommended Safety Protocols
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Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses or goggles, and a lab coat.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid all personal contact.

Storage: Store in a tightly sealed container in a cool, dry place. Keep it in a dark location

under an inert atmosphere for long-term stability. [1]* Spills: In case of a spill, clean up

immediately using dry procedures to avoid generating dust. Wear appropriate PPE during

cleanup.

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion/Inhalation: Move to fresh air. Seek immediate medical attention.

Conclusion
4-Chloroindoline is a foundational chemical entity whose utility in research and development

is well-established. Its defined physicochemical properties, straightforward synthesis, and

versatile reactivity make it an indispensable tool for medicinal chemists. A thorough

understanding of its characteristics, coupled with stringent adherence to safety protocols,

enables its effective and safe application in the synthesis of novel and potentially therapeutic

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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